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Compound of Interest

Compound Name:
N,N-Dimethyl-10H-phenothiazin-2-

amine

CAS No.: 92192-93-3

Cat. No.: B14373083

Get Quote

Introduction & Mechanistic Causality
Phenothiazines are privileged scaffolds in medicinal chemistry, forming the core of numerous

antipsychotic, antimicrobial, and antineoplastic agents. The functionalization of 2-

aminophenothiazine presents a classic regioselectivity challenge: the molecule possesses two

distinct nitrogen centers—the exocyclic primary amine at the C-2 position and the endocyclic

secondary amine at the N-10 position [1].

Achieving precise regiocontrol during N-methylation requires a deep understanding of the

electronic and steric environments of these two nitrogen atoms:

The C-2 Primary Amine: This nitrogen is aniline-like. It is highly nucleophilic and sterically

accessible. It readily participates in condensation reactions with aldehydes to form imines or

iminium ions.

The N-10 Secondary Amine: This nitrogen is part of the central thiazine ring. Its lone pair is

delocalized into the two adjacent aromatic rings, significantly reducing its nucleophilicity.
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Furthermore, the butterfly conformation of the phenothiazine core makes the N-10 position

sterically hindered.

The Causality of Reagent Selection: Because of these differences, electrophilic methylating

agents (like MeI) in the presence of weak bases will preferentially attack the C-2 amine, though

often leading to a mixture of mono-, di-, and over-alkylated quaternary salts. To achieve

selective N,N-dimethylation at C-2, Reductive Amination (specifically the Eschweiler-Clarke

reaction) is the gold standard. The N-10 amine is too sterically hindered and electronically

deactivated to form the requisite iminium intermediate, ensuring 100% chemoselectivity for the

C-2 position.

Conversely, to methylate the N-10 position, one must overcome its poor nucleophilicity by

deprotonating it with a strong base (e.g., NaH) to form the highly reactive phenothiazide anion

[2]. However, because the C-2 amine is also susceptible to alkylation under these harsh

conditions, the authoritative approach to synthesizing 10-methyl-2-aminophenothiazine is to

perform the N-10 methylation on a 2-nitrophenothiazine precursor, followed by reduction of the

nitro group to the primary amine [3].

Regioselectivity Logic & Reaction Pathways
The following diagram illustrates the strategic divergence required to functionalize the specific

nitrogen centers of the phenothiazine scaffold.
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Figure 1: Strategic pathways for the regioselective N-methylation of the phenothiazine scaffold.
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Quantitative Data: Comparison of Methylation
Strategies
To assist in protocol selection, the following table summarizes the operational parameters and

expected outcomes for the two primary synthetic objectives.

Target
Compoun
d

Reagents
Base /
Catalyst

Temp (°C) Time (h) Yield (%)
Regiosele
ctivity

2-(N,N-

Dimethyla

mino)-10H-

phenothiaz

ine

Formaldeh

yde (37%

aq), Formic

Acid

None

(Formic

acid acts

as hydride

donor)

100 12 - 16 85 - 92
>99% for

C-2

2-(N-

Methylamin

o)-10H-

phenothiaz

ine

Formaldeh

yde (1 eq),

NaBH(OAc

)₃

Acetic Acid

(solvent/cat

alyst)

25 4 - 6 70 - 78
>95% for

C-2 (Mono)

10-Methyl-

2-

aminophen

othiazine

MeI, then

H₂/Pd-C

(on 2-NO₂

precursor)

NaH (for

alkylation

step)

0 to 25
2 (Alk) + 8

(Red)
65 - 75

>99% for

N-10

Experimental Protocols
Protocol A: Selective N,N-Dimethylation of C-2 via
Eschweiler-Clarke Reaction
This self-validating protocol leverages the Eschweiler-Clarke reaction. The evolution of CO₂

gas serves as an in-process visual indicator of the hydride transfer step.

Materials:

2-Aminophenothiazine (1.0 eq, 10 mmol, 2.14 g)
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Formic acid (85% aq, 5.0 eq, 50 mmol, ~2.2 mL)

Formaldehyde (37% aq, 4.0 eq, 40 mmol, ~3.0 mL)

10% NaOH solution (for quenching)

Step-by-Step Procedure:

Reagent Mixing: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, suspend 2-aminophenothiazine (2.14 g) in formic acid (2.2 mL). Stir at

room temperature for 5 minutes until a dark, homogeneous mixture begins to form.

Aldehyde Addition: Slowly add the 37% aqueous formaldehyde solution (3.0 mL) dropwise

over 5 minutes. Caution: The reaction is mildly exothermic.

Reflux: Heat the reaction mixture to 100 °C using an oil bath. Maintain reflux for 12–16

hours. You will observe steady bubbling, which is the evolution of CO₂ gas indicating the

reduction of the intermediate iminium ion.

Quenching: Once CO₂ evolution ceases and TLC (Hexane:EtOAc 7:3) indicates complete

consumption of the starting material, cool the flask to 0 °C in an ice bath.

Neutralization: Carefully add 10% aqueous NaOH dropwise until the pH of the solution

reaches 8.0. A precipitate will form.

Extraction: Extract the aqueous mixture with Ethyl Acetate (3 × 30 mL). Wash the combined

organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under

reduced pressure.

Purification: Purify the crude residue via silica gel flash chromatography (Eluent:

Hexane/Ethyl Acetate 8:2) to yield 2-(N,N-dimethylamino)-10H-phenothiazine as a pale

yellow solid.
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Figure 2: Workflow for the Eschweiler-Clarke N,N-dimethylation of 2-aminophenothiazine.

Protocol B: Selective Synthesis of 10-Methyl-2-
aminophenothiazine
To avoid the intractable mixtures caused by direct alkylation of 2-aminophenothiazine, this

protocol utilizes 2-nitrophenothiazine as the starting material. The strong electron-withdrawing

nature of the nitro group prevents C-2 alkylation, while NaH efficiently activates the N-10

position [3].

Materials:
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2-Nitrophenothiazine (1.0 eq, 10 mmol, 2.44 g)

Sodium Hydride (60% dispersion in mineral oil, 1.5 eq, 15 mmol, 600 mg)

Methyl Iodide (1.2 eq, 12 mmol, ~0.75 mL)

Anhydrous THF (30 mL)

10% Pd/C (catalyst for reduction)

Step-by-Step Procedure:

Deprotonation: Under an inert N₂ atmosphere, dissolve 2-nitrophenothiazine (2.44 g) in

anhydrous THF (20 mL) in a flame-dried flask. Cool to 0 °C. Carefully add NaH (600 mg) in

small portions. Stir for 30 minutes at 0 °C until H₂ evolution ceases and the dark red

phenothiazide anion is fully formed.

Alkylation: Add Methyl Iodide (0.75 mL) dropwise. Allow the reaction to warm to room

temperature and stir for 2 hours.

Workup (Intermediate): Quench with saturated NH₄Cl solution (10 mL). Extract with EtOAc (2

× 25 mL), dry over Na₂SO₄, and concentrate to yield crude 10-methyl-2-nitrophenothiazine.

Reduction: Dissolve the crude intermediate in Methanol (30 mL). Add 10% Pd/C (250 mg).

Evacuate the flask and backfill with H₂ gas (balloon pressure). Stir vigorously at room

temperature for 8 hours.

Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the

Celite pad with additional Methanol (20 mL).

Isolation: Concentrate the filtrate under reduced pressure and purify via recrystallization

(Ethanol) or flash chromatography to yield 10-methyl-2-aminophenothiazine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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